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Compound of Interest

Compound Name: Deuteroporphyrin

Cat. No.: B1211107 Get Quote

Deuteroporphyrin and its derivatives, while valuable in research, require careful handling and

disposal to ensure laboratory safety and environmental protection. This guide provides

essential, step-by-step procedures for the proper disposal of Deuteroporphyrin waste,

aligning with standard laboratory safety protocols.

Immediate Safety and Handling
Before beginning any disposal procedure, it is crucial to be aware of the hazards associated

with Deuteroporphyrin. According to safety data, Deuteroporphyrin IX can cause skin, eye,

and respiratory irritation. Therefore, appropriate personal protective equipment (PPE) is

mandatory.

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves to prevent skin contact.

Eye Protection: Safety glasses or goggles to shield from dust or splashes.

Respiratory Protection: A dust mask (such as a type N95) should be used, especially when

handling the solid form, to avoid inhalation.

Lab Coat: To protect clothing and prevent contamination.

Quantitative Safety and Disposal Data Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1211107?utm_src=pdf-interest
https://www.benchchem.com/product/b1211107?utm_src=pdf-body
https://www.benchchem.com/product/b1211107?utm_src=pdf-body
https://www.benchchem.com/product/b1211107?utm_src=pdf-body
https://www.benchchem.com/product/b1211107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes key hazard and disposal information for Deuteroporphyrin
compounds.

Parameter Information Source(s)

Hazard Classifications

Skin Irritant (Category 2), Eye

Irritant (Category 2A), Specific

Target Organ Toxicity - Single

Exposure (Category 3,

Respiratory system)

Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

Precautionary Statements

P261, P264, P271, P280,

P302 + P352, P305 + P351 +

P338

Storage Class Code 11 - Combustible Solids

Disposal Method

Treat as hazardous chemical

waste. Do not empty into

drains.[1]

General Lab Guidelines

Container Type
Labeled, sealed, and

compatible waste container.
[2][3]

Step-by-Step Disposal Protocol
The proper disposal of Deuteroporphyrin waste should follow the established guidelines for

hazardous chemical waste management within your institution.[4]

Step 1: Waste Segregation and Collection

Solid Waste: Collect all solid Deuteroporphyrin waste, including contaminated consumables

(e.g., weighing paper, gloves, pipette tips), in a designated, puncture-resistant container with

a secure lid.[3]
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Liquid Waste: Collect solutions containing Deuteroporphyrin in a separate, compatible, and

clearly labeled liquid waste container. Do not mix with other incompatible solvent waste

streams.[5] Liquid waste containers should not be filled to more than 75-90% capacity to

allow for vapor expansion.[6][7]

Sharps: Any chemically contaminated sharps (e.g., needles, broken glass) must be placed in

a designated sharps container labeled for chemical contamination.[8]

Step 2: Labeling the Waste Container

Properly label the hazardous waste container immediately upon starting waste collection. The

label should include:

The words "Hazardous Waste."

The full chemical name: "Deuteroporphyrin Waste."

A list of all components in the container, including solvents.

The associated hazards (e.g., "Irritant").

The date accumulation started.

Step 3: Storage of Waste

Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[2]

Ensure the storage area is away from heat and sources of ignition.[1]

Store in a cool, dry, and well-ventilated place.[1]

Step 4: Arranging for Disposal

Once the waste container is full (or within one year of the start date for partially filled

containers), arrange for pickup by your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal contractor.[2][9]
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Complete and submit any required hazardous waste disposal forms as per your institution's

protocol.[4]

Step 5: Decontamination of Empty Containers

To be considered non-hazardous, an empty container that held Deuteroporphyrin must be

triple-rinsed.[8]

The rinsate (the liquid from rinsing) must be collected and disposed of as hazardous liquid

waste.[8]

After rinsing and air-drying, obliterate or remove the original label before disposing of the

container in the appropriate recycling or general waste stream.[4][8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Deuteroporphyrin waste.
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Caption: Workflow for the safe disposal of Deuteroporphyrin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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